Cas no 924867-87-8 (2-Bromo-5-(chlorosulfonyl)benzoic acid methyl ester)

• Product Name: 2-Bromo-5-(chlorosulfonyl)benzoic acid methyl ester
• CAS No: 924867-87-8
• MF: C₈H₆BrClO₄S
• MW: 313.552839756012
• MDL: MFCD11057843
• CID: 1011972
• PubChem ID: 43436744
• Update Time: 2025-04-20

2-Bromo-5-(chlorosulfonyl)benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(chlorosulfonyl)benzoic acid methyl ester
• methyl 2-bromo-5-(chlorosulfonyl)benzoate
• CS-0250747
• FT-0723124
• AKOS002670980
• methyl 2-bromo-5-chlorosulfonylbenzoate
• EN300-52088
• GS3133
• SCHEMBL14832387
• AS-44090
• VTKLAUKULKOFHH-UHFFFAOYSA-N
• methyl2-bromo-5-(chlorosulfonyl)benzoate
• 924867-87-8
• MFCD11057843
• STL573716
• DA-33011

• MDL： MFCD11057843
• Inchi： 1S/C8H6BrClO4S/c1-14-8(11)6-4-5(15(10,12)13)2-3-7(6)9/h2-4H,1H3
• InChI Key： VTKLAUKULKOFHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 311.88587g/mol
• Monoisotopic Mass: 311.88587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.8Ų